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Compound of Interest

Compound Name: Ethyl N-butyl-N-cyanocarbamate

Cat. No.: B063770

Disclaimer: Direct experimental data for Ethyl N-butyl-N-cyanocarbamate is not readily
available in the current scientific literature. The following information is an inferred technical
guide based on the known properties of structurally similar compounds, primarily Ethyl N-
butylcarbamate, and general principles of organic chemistry. This guide is intended for
researchers, scientists, and drug development professionals and should be used as a
preliminary reference. All quantitative data presented are estimations and should be confirmed
through experimental validation.

Introduction

Ethyl N-butyl-N-cyanocarbamate is a small organic molecule belonging to the N-substituted
N-cyanocarbamate class of compounds. Carbamates are a versatile class of organic
compounds with a wide range of applications in medicinal chemistry and materials science.[1]
[2][3][4] The introduction of a cyano group on the nitrogen atom of the carbamate moiety is
expected to significantly influence its electronic properties, reactivity, and biological activity.
This guide provides a summary of the predicted physicochemical properties, a plausible
synthetic approach, and general safety considerations for Ethyl N-butyl-N-cyanocarbamate.

Predicted Physicochemical Properties

The physicochemical properties of Ethyl N-butyl-N-cyanocarbamate have been estimated by
referencing data for the structurally related compound, Ethyl N-butylcarbamate. The presence
of the cyano group is expected to increase the polarity and boiling point of the molecule
compared to its non-cyanated analog.
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Table 1: Estimated Physicochemical Properties of Ethyl N-butyl-N-cyanocarbamate

Property

Estimated Value

Reference Compound Data
(Ethyl N-butylcarbamate)

Molecular Formula C8H14N202 C7H15NO2[5][6]
Molecular Weight 170.21 g/mol 145.20 g/mol [6]

Colorless to light yellow liquid Colorless to light yellow
Appearance i _—

(predicted) liquid[5]
Boiling Point > 228 °C (predicted) ~228.04 °C (estimate)[5]
Melting Point Not available -22 °C[5]
Density > 0.9434 g/cm? (predicted) ~0.9434 g/cm?3[5]

Soluble in organic solvents like ,

Soluble in alcohol, ether, and
. alcohols, ethers, and ketones;

Solubility ) ) ketone solvents; almost

sparingly soluble in water ) _

) insoluble in water.[5]

(predicted).

pKa < 13 (predicted) 13.02 + 0.46 (Predicted)[5]

Proposed Synthetic Pathway

A plausible synthetic route for Ethyl N-butyl-N-cyanocarbamate can be devised based on

general methods for the synthesis of N-substituted carbamates and N-acylation of cyanamides.

The proposed two-step synthesis starts from commercially available n-butylamine.

Step 1: Synthesis of Ethyl N-butylcarbamate

The first step involves the reaction of n-butylamine with ethyl chloroformate in the presence of a

base to yield Ethyl N-butylcarbamate.

Step 2: N-cyanation of Ethyl N-butylcarbamate

The second step is the introduction of the cyano group onto the nitrogen atom of Ethyl N-

butylcarbamate. This can be achieved by deprotonation of the carbamate nitrogen with a strong
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base, followed by reaction with a cyanating agent such as cyanogen bromide.
Below is a DOT script for the proposed experimental workflow.

Proposed synthesis of Ethyl N-butyl-N-cyanocarbamate.

General Experimental Protocols

The following are generalized experimental protocols based on the proposed synthetic
pathway. Note: These procedures are illustrative and require optimization and safety
assessment before implementation.

Synthesis of Ethyl N-butylcarbamate (lllustrative
Protocol)

e To a solution of n-butylamine (1.0 eq) and a suitable base such as triethylamine (1.2 eq) in
an inert solvent like dichloromethane, ethyl chloroformate (1.1 eq) is added dropwise at 0 °C.

e The reaction mixture is stirred at room temperature for a specified time until the reaction is
complete (monitored by TLC).

e The reaction is quenched with water, and the organic layer is separated.
e The aqueous layer is extracted with the same solvent.

e The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,
Na2S04), and concentrated under reduced pressure.

e The crude product is purified by distillation or column chromatography to yield Ethyl N-
butylcarbamate.

Synthesis of Ethyl N-butyl-N-cyanocarbamate
(lllustrative Protocol)

» To a suspension of a strong base like sodium hydride (1.2 eq) in an anhydrous aprotic
solvent such as tetrahydrofuran (THF) under an inert atmosphere, a solution of Ethyl N-
butylcarbamate (1.0 eq) in the same solvent is added dropwise at O °C.
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e The mixture is stirred for a period to allow for deprotonation.

» A solution of a cyanating agent, for instance, cyanogen bromide (1.1 eq), in the same solvent
is then added dropwise at low temperature.

e The reaction is allowed to warm to room temperature and stirred until completion (monitored
by TLC).

e The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride.
e The product is extracted with an organic solvent.

o The combined organic layers are washed with brine, dried, and concentrated.

e The final product, Ethyl N-butyl-N-cyanocarbamate, is purified by column chromatography.

Spectroscopic Data (Predicted)

No experimental spectroscopic data is available for Ethyl N-butyl-N-cyanocarbamate.
However, one can predict the characteristic signals that would be observed.

Table 2: Predicted Spectroscopic Data for Ethyl N-butyl-N-cyanocarbamate
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Technique Predicted Characteristic Signals

Signals corresponding to the ethyl group (triplet

and quartet) and the butyl group (triplet, sextet,
1H NMR sextet, triplet). The chemical shifts of the

protons on the carbons adjacent to the nitrogen

and oxygen atoms would be informative.

Resonances for the carbonyl carbon, the cyano
13C NMR carbon, and the carbons of the ethyl and butyl

groups.

A strong absorption band for the carbonyl (C=0)
R Spect group (around 1700-1730 cm™1), and a
ectrosco
P Py characteristic absorption for the cyano (C=N)

group (around 2220-2260 cm™1),

M Spect . The molecular ion peak (M*) corresponding to
ass Spectrometr
P Y the molecular weight of the compound (170.21).

Safety and Handling

Specific toxicity data for Ethyl N-butyl-N-cyanocarbamate is not available. However, based
on the general properties of carbamates and cyanated compounds, the following precautions
should be taken:

e General Handling: Handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

o Toxicity: Carbamates can have varying levels of toxicity.[1][7] Some are known to be
cholinesterase inhibitors. Cyanating agents like cyanogen bromide are highly toxic and
should be handled with extreme caution.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[5]

Conclusion
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This technical guide provides an inferred overview of the physicochemical properties, a
potential synthetic route, and safety considerations for Ethyl N-butyl-N-cyanocarbamate. The
lack of direct experimental data necessitates that the information presented here be used as a
preliminary resource. Further experimental investigation is required to validate these predicted
properties and to fully characterize this compound. Researchers and drug development
professionals are encouraged to use this guide as a starting point for their own investigations
into this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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